1-[3-(4-methylphenoxy)propyl]-1H-indole-3-carbonitrile

• Molecular Formula: C19H18N2O
• Molecular Weight: 290.4 g/mol
• IUPAC Name: 1-[3-(4-methylphenoxy)propyl]indole-3-carbonitrile
• InChI: InChI=1S/C19H18N2O/c1-15-7-9-17(10-8-15)22-12-4-11-21-14-16(13-20)18-5-2-3-6-19(18)21/h2-3,5-10,14H,4,11-12H2,1H3
• InChI Key: NUVYOQWJTJKHIN-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)OCCCN2C=C(C3=CC=CC=C32)C#N

Description

1-[3-(4-methylphenoxy)propyl]-1H-indole-3-carbonitrile, also known as JWH-250, is a synthetic cannabinoid that was first developed by John W. Huffman in 1999. It is a potent agonist of the CB1 and CB2 receptors, which are part of the endocannabinoid system in the human body. JWH-250 is often used in scientific research to study the effects of cannabinoids on the body.

Mechanism of Action

1-[3-(4-methylphenoxy)propyl]-1H-indole-3-carbonitrile acts as an agonist of the CB1 and CB2 receptors, which are part of the endocannabinoid system in the human body. When 1-[3-(4-methylphenoxy)propyl]-1H-indole-3-carbonitrile binds to these receptors, it activates a series of biochemical pathways that can affect a wide range of physiological processes, including pain sensation, appetite, and immune function.
Biochemical and Physiological Effects:
1-[3-(4-methylphenoxy)propyl]-1H-indole-3-carbonitrile has been shown to have a number of biochemical and physiological effects, including analgesic (pain-relieving), anti-inflammatory, and immunomodulatory properties. It has also been shown to have anxiolytic (anti-anxiety) effects and to be involved in the regulation of appetite and metabolism.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[3-(4-methylphenoxy)propyl]-1H-indole-3-carbonitrile in scientific research is that it is a potent and selective agonist of the CB1 and CB2 receptors, which makes it a useful tool for studying the endocannabinoid system. However, one limitation of using 1-[3-(4-methylphenoxy)propyl]-1H-indole-3-carbonitrile is that it is a synthetic compound and may not accurately reflect the effects of natural cannabinoids found in the human body.

Future Directions

There are many potential future directions for research involving 1-[3-(4-methylphenoxy)propyl]-1H-indole-3-carbonitrile. One area of interest is the potential therapeutic uses of cannabinoids in the treatment of various diseases, including cancer, chronic pain, and neurological disorders. Another area of research is the development of new synthetic cannabinoids with improved pharmacological properties. Finally, there is a need for further research into the long-term effects of synthetic cannabinoids on human health.

Synthesis Methods

The synthesis of 1-[3-(4-methylphenoxy)propyl]-1H-indole-3-carbonitrile involves several steps, including the reaction of 1-(4-methylphenyl)propan-2-amine with 3-bromopropylphenoxybenzene, followed by the addition of potassium carbonate and 2-cyanoindole. The final product is purified using chromatography techniques.

Scientific Research Applications

1-[3-(4-methylphenoxy)propyl]-1H-indole-3-carbonitrile is commonly used in scientific research to study the effects of cannabinoids on the body. It has been shown to have a high affinity for the CB1 and CB2 receptors, which are involved in a wide range of physiological processes, including pain sensation, appetite, and immune function. 1-[3-(4-methylphenoxy)propyl]-1H-indole-3-carbonitrile has also been used to study the effects of cannabinoids on cancer cells and to investigate the potential therapeutic uses of cannabinoids in the treatment of various diseases.